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Compound of Interest

Compound Name: Sedoheptulose, 7-phosphate

Cat. No.: B1216600

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sedoheptulose 7-phosphate (S7P) is a key intermediate metabolite in the non-oxidative branch
of the pentose phosphate pathway (PPP). The PPP is a crucial metabolic route responsible for
producing NADPH, which is essential for reductive biosynthesis and cellular antioxidant
defense, and for generating precursors for nucleotide synthesis. Given its central role, the
accurate quantification of S7P in tissue samples is vital for understanding metabolic regulation
in various physiological and pathological states, including cancer, metabolic disorders, and
neurodegenerative diseases.

This document provides a detailed protocol for the extraction of sedoheptulose 7-phosphate
from tissue samples for subsequent analysis, typically by liquid chromatography-tandem mass
spectrometry (LC-MS/MS).

Signaling Pathway

Sedoheptulose 7-phosphate is a central molecule in the non-oxidative phase of the Pentose
Phosphate Pathway, linking it to glycolysis. It is formed from ribose 5-phosphate and xylulose
5-phosphate by the enzyme transketolase, and it can be converted, along with glyceraldehyde
3-phosphate, into fructose 6-phosphate and erythrose 4-phosphate by transaldolase.
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 To cite this document: BenchChem. [Application Notes and Protocols: Extraction of
Sedoheptulose 7-Phosphate from Tissue Samples]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1216600#sedoheptulose-7-phosphate-
extraction-protocol-for-tissue-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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